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Compound of Interest

Compound Name: Metaldehyde

Cat. No.: B535048 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental fate of the molluscicide

metaldehyde and its primary alternatives: iron phosphate, ferric sodium EDTA, and

methiocarb. The information presented is supported by experimental data to assist researchers

in evaluating the environmental impact of these pesticides.

Executive Summary
Metaldehyde has been a widely used molluscicide for decades, but concerns over its

environmental persistence and toxicity to non-target organisms have led to the increased use

of alternatives. This guide evaluates the key environmental parameters of metaldehyde and its

alternatives, including their persistence in soil and water, and their toxicity to a range of non-

target organisms. While alternatives like iron phosphate and ferric sodium EDTA generally

exhibit lower toxicity to vertebrates, their environmental behavior and impact on non-target

invertebrates warrant careful consideration. Methiocarb, a carbamate pesticide, is effective but

demonstrates significant toxicity to a broad range of organisms.
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Pesticide Soil Half-life (DT50)
Water Half-life
(DT50)

Key Breakdown
Products

Metaldehyde 3.17 - 223 days[1]
Generally persistent,

degradation is slow[2]

Acetaldehyde, then

Carbon Dioxide and

Water[1]

Iron Phosphate
Considered persistent,

but with low mobility[3]

Insoluble, persists in

sediment[4]

Iron and phosphate

ions, which become

part of the natural soil

matrix

Ferric Sodium EDTA
Non-persistent in

aerobic soils

Rapidly degraded by

light

(photodegradation

half-life of ~20 days)

Iron and EDTA; EDTA

itself can be persistent

under certain

conditions

Methiocarb
1.5 - 20 days (for

metabolites)

pH-dependent; ~28

days at pH 7

Methiocarb sulfoxide,

methiocarb phenol,

and their derivatives

Table 2: Acute Toxicity to Non-Target Organisms
(LD50/LC50)
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Organism Metaldehyde
Iron
Phosphate

Ferric Sodium
EDTA

Methiocarb

Birds (oral LD50)

100-1000 mg/kg

(species

dependent)

Practically non-

toxic
Low toxicity

High toxicity

(e.g., Mallard

duck: 12.8

mg/kg)

Mammals (oral

LD50, Rat)
227 - 690 mg/kg Very low toxicity >2,000 mg/kg 14 - 30 mg/kg

Fish (96h LC50)
Practically non-

toxic

Practically non-

toxic

>100 mg/L

(Rainbow trout)

0.18 - 0.734

mg/L (species

dependent)

Aquatic

Invertebrates

(48h EC50,

Daphnia magna)

Data not readily

available

Practically non-

toxic
100.9 mg/L High toxicity

Earthworms

(LD50)
>10,000 mg/kg

>10,000 mg/kg

(pure); toxic

when combined

with EDTA

Toxic, especially

with chelating

agents

Low toxicity

Honeybees

(contact LD50)
Non-toxic

Unlikely

exposure
Non-toxic High toxicity

Experimental Protocols
Soil Degradation (Aerobic/Anaerobic) - Based on OECD
Guideline 307
This test evaluates the rate of degradation and the formation of transformation products of a

chemical in soil under controlled aerobic and anaerobic conditions.

Test System: Soil samples (typically sandy loam, silt loam, or loamy sand) are treated with

the test substance. For studies involving radiolabelled compounds (e.g., ¹⁴C), the setup

allows for the trapping of evolved ¹⁴CO₂ to measure mineralization.
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Incubation: Samples are incubated in the dark at a constant temperature (e.g., 20°C) and

moisture content for up to 120 days.

Sampling: At various intervals, replicate soil samples are taken and extracted.

Analysis: The concentrations of the parent compound and its transformation products are

determined using appropriate analytical methods (e.g., HPLC, GC-MS).

Data Evaluation: The disappearance time of 50% (DT50) of the parent compound is

calculated to determine its half-life in the soil.

Aquatic Toxicity - Acute Immobilisation Test for Daphnia
sp. (OECD Guideline 202)
This test assesses the acute toxicity of a substance to aquatic invertebrates, typically Daphnia

magna.

Test Organisms: Young daphnids (less than 24 hours old) are used for the test.

Exposure: Daphnids are exposed to a range of concentrations of the test substance in water

for 48 hours.

Observation: The number of immobilized daphnids is recorded at 24 and 48 hours.

Endpoint: The EC50 (median effective concentration) is calculated, which is the

concentration that immobilizes 50% of the daphnids.

Aquatic Toxicity - Fish, Acute Toxicity Test (OECD
Guideline 203)
This test evaluates the acute lethal toxicity of a substance to fish.

Test Organisms: A variety of fish species can be used, such as Zebrafish (Danio rerio) or

Rainbow Trout (Oncorhynchus mykiss).

Exposure: Fish are exposed to the test substance in a range of concentrations for 96 hours.

Observation: Mortalities are recorded at 24, 48, 72, and 96 hours.
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Endpoint: The LC50 (median lethal concentration) is determined, which is the concentration

that is lethal to 50% of the test fish.

Mandatory Visualization

Soil Degradation (OECD 307) Aquatic Toxicity (OECD 202 & 203)
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Experimental Workflows for Environmental Fate Assessment.
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Simplified Toxicological Pathways in Target Organisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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